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Compound of Interest

Compound Name: Annuloline

cat. No.: B1237948

Annuloline: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Annuloline, a naturally occurring oxazole alkaloid, represents a unique chemical scaffold with
potential biological significance. This technical guide provides a comprehensive overview of its
core chemical and biosynthetic characteristics. While specific experimental data on the
bioactivity of annuloline remains limited, this document serves as a foundational resource for
researchers interested in exploring its therapeutic or agrochemical potential. The guide
summarizes its key chemical identifiers, details its known biosynthetic pathway, and discusses
the broader context of oxazole alkaloids' biological activities, thereby highlighting opportunities
for future research and development.

Chemical Identity of Annuloline

Annuloline is a distinct heterocyclic compound characterized by an oxazole ring functionalized
with substituted phenyl and ethenyl groups. A thorough understanding of its chemical identity is
paramount for any research or drug development endeavor. The following table summarizes
the key chemical identifiers for annuloline.
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Identifier Type Value Citation

CAS Number 3988-51-0 [11[2][3]
2-[(E)-2-(3,4-

IUPAC Name dimethoxyphenyl)ethenyl]-5-(4-  [3]

methoxyphenyl)-1,3-oxazole

Chemical Formula

C20H19NO4

[2]

Molecular Weight

337.37 g/mol

[2]

Canonical SMILES

COC1=CC=C(C=C1)C2=CN=
C(02)/C=C/C3=CC(=C(C=C3)
oc)ocC

[3]

VGJIRJIYYLGKAWDE-

InChl Key [1][4]
VZUCSPMQSA-N
2-[(E)-2-(3,4-
Dimethoxyphenyl)ethenyl]-5-
4-methoxyphenyl)oxazole;

Synonyms ( ypheny) [2][4]

Oxazole, 2-[(1E)-2-(3,4-
dimethoxyphenyl)ethenyl]-5-(4-
methoxyphenyl)-

Biosynthesis of Annuloline

The biosynthetic pathway of annuloline has been elucidated, revealing its origins from

common amino acid precursors. Phenylalanine and tyrosine are specifically incorporated into

the annuloline structure. The pathway involves several key intermediates, including tyramine,

cinnamic acid, p-coumaric acid, and caffeic acid. A notable feature of this biosynthetic

sequence is that methylation occurs at a late stage.
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Fig. 1: Biosynthetic pathway of Annuloline.

Biological Context and Research Opportunities

While specific experimental studies detailing the biological activities of annuloline are not
extensively available in the current literature, the broader class of oxazole-containing natural
products exhibits a wide range of significant biological effects. These include antibacterial,
antifungal, antiviral, antimalarial, and cytotoxic activities. The oxazole moiety is a key structural
feature in a number of bioactive compounds, contributing to their stability and ability to interact
with biological targets.

The lack of specific quantitative data for annuloline presents a clear opportunity for further
research. High-throughput screening of annuloline against various cell lines and microbial
strains could uncover novel biological activities. Furthermore, its unique chemical structure
makes it an interesting candidate for synthetic modification to create analogs with potentially
enhanced or novel therapeutic properties.

Experimental Protocols

Detailed experimental protocols for the biological evaluation of annuloline are not currently
published. However, researchers can adapt established methodologies for assessing the
bioactivities of related oxazole alkaloids. The following outlines a general experimental
workflow that could be employed for the initial screening of annuloline.
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Fig. 2: General workflow for biological screening.

A. Antimicrobial Assays (Minimum Inhibitory Concentration/Minimum Bactericidal
Concentration):

e Prepare a stock solution of annuloline in a suitable solvent (e.g., DMSO).

o Perform serial dilutions of the annuloline stock solution in a 96-well microtiter plate
containing appropriate growth medium.

 Inoculate each well with a standardized suspension of the test microorganism (bacteria or
fungi).

 Incubate the plates under appropriate conditions (temperature, time).

o Determine the Minimum Inhibitory Concentration (MIC) as the lowest concentration of
annuloline that visibly inhibits microbial growth.

o To determine the Minimum Bactericidal Concentration (MBC), subculture the contents of
wells showing no growth onto fresh agar plates and incubate. The MBC is the lowest
concentration that results in no growth on the subculture plates.
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B. Cytotoxicity Assays (IC50 Determination):

e Seed cultured human cancer cell lines (e.g., HeLa, MCF-7) in 96-well plates and allow them
to adhere overnight.

o Treat the cells with serial dilutions of annuloline for a specified period (e.g., 48 or 72 hours).

» Assess cell viability using a suitable assay, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) or resazurin assay.

o Measure the absorbance or fluorescence and calculate the percentage of cell viability
relative to untreated control cells.

o Determine the IC50 value, the concentration of annuloline that inhibits cell growth by 50%,
by plotting a dose-response curve.

Conclusion

Annuloline remains a molecule of interest with a well-defined chemical structure and
biosynthetic pathway. While its specific biological activities are yet to be thoroughly
investigated, its classification as an oxazole alkaloid suggests potential for a range of biological
effects. This guide provides the foundational chemical and biosynthetic information necessary
to stimulate and support future research into this intriguing natural product. The outlined
experimental workflows offer a starting point for the systematic evaluation of its therapeutic
potential. Further investigation into annuloline is warranted and could lead to the discovery of
novel lead compounds for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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